Cas no 1049470-32-7 (2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049470-32-7
• MF: C₁₉H₂₇N₃O₅S
• MW: 409.499783754349
• CID: 6092029
• PubChem ID: 44055862
• Update Time: 2025-06-26

2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• 2,5-dimethoxy-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• F5261-0166
• AKOS024503871
• 1049470-32-7
• 2,5-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide
• VU0639721-1

• Inchi： 1S/C19H27N3O5S/c1-21-8-4-5-16(21)17(22-9-11-27-12-10-22)14-20-28(23,24)19-13-15(25-2)6-7-18(19)26-3/h4-8,13,17,20H,9-12,14H2,1-3H3
• InChI Key： WGYIYWZKDRILJM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CN2C)N2CCOCC2)(=O)=O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 409.16714214g/mol
• Monoisotopic Mass: 409.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.4Ų

Additional information on 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide

Introduction to 2,5-Dimethoxy-N-[2-(1-Methyl-1H-Pyrrol-2-yl)-2-(Morpholin-4-yl)ethyl]Benzene-1-Sulfonamide (CAS No. 1049470-32-7)

2,5-Dimethoxy-N-[2-(1-Methyl-1H-Pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide, also known by its CAS number 1049470-32-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a benzene ring substituted with dimethoxy groups, a sulfonamide functional group, and a morpholine and pyrrole moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors, making it a promising candidate for the development of novel drugs. The compound's ability to modulate these targets is attributed to its unique combination of functional groups, which allow it to interact with biological systems in a highly specific manner.

In the context of medicinal chemistry, the sulfonamide group in 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide is particularly noteworthy. Sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and they have been widely used in the treatment of various diseases. The presence of this group in the compound suggests that it may exhibit similar therapeutic effects, potentially broadening its application in clinical settings.

The morpholine and pyrrole moieties in 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide further enhance its biological activity. Morpholines are cyclic amines that are often incorporated into drug molecules to improve their solubility and bioavailability. Pyrroles, on the other hand, are heterocyclic compounds that are known for their ability to form stable complexes with metal ions, which can be crucial for certain enzymatic processes. The combination of these functional groups in the compound may contribute to its multifaceted biological effects.

Recent studies have explored the potential of 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors have gained significant attention in recent years due to their potential in treating cancers and other diseases characterized by abnormal cellular growth and signaling.

In addition to its enzymatic inhibition properties, 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Inflammation is a common feature of many chronic diseases, including arthritis and neurodegenerative disorders. The compound's ability to reduce inflammation could make it a valuable therapeutic agent in these conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethoxy-N-[2-(1-methyl-1H-pyrrol-2-y l)-2-(morpholin -4 - yl )e th yl ]b en z en e - 1 - s ul f on am ide. Preliminary results have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings suggest that it has the potential to be developed into a novel therapeutic agent for various diseases.

The synthesis of 2,5-dimethoxy-N-[2-(1-methyl - 1 H - p yr r ol - 2 - y l ) - 2 - ( m or ph o li n e - 4 - y l )e th yl ]b en z en e - 1 - s ul f on am ide has been optimized using modern synthetic techniques. These methods ensure high yields and purity levels, which are crucial for pharmaceutical applications. The compound can be synthesized through a series of well-defined steps involving coupling reactions and functional group transformations.

In conclusion, 2 , 5 - d im eth o xy - N [ 2 -( 1 - m et h y l - 1 H - p yr r ol - 2 - y l ) - 2 -( m or ph o li n e - 4 - y l )e th yl ]b en z en e - 1 - s ul f on am ide (CAS No. 1049470 -3 37) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a crucial role in advancing our understanding and treatment of various diseases.